3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone

• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C22H22O7/c1-13-4-8-15(9-5-13)19(23)27-12-17-18(22(3,26)21(25)28-17)29-20(24)16-10-6-14(2)7-11-16/h4-11,17-18,26H,12H2,1-3H3/t17-,18-,22-/m1/s1
• InChIKey: QBSPFEZMRKOXMI-JBYIUTFZSA-N

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone Overview

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (CAS 25137-77-3, C₂₂H₂₂O₇, MW 398.41) is a protected ribonolactone derivative that serves as a pivotal chiral building block in the synthesis of 2′-C-methyl-modified nucleoside analogues . This compound belongs to the 2-C-methyl-D-ribonolactone family, which is a foundational scaffold for constructing bioactive branched nucleosides, including antiviral and anticancer drug candidates [1]. The target molecule features two 4-methylbenzoyl (p-toluoyl) protecting groups at the 3- and 5-hydroxyl positions, a free 2-C-methyl tertiary alcohol, and a gamma-lactone ring . This specific protection pattern distinguishes it from other acylated ribonolactone intermediates and enables regioselective synthetic transformations essential for advanced nucleoside chemistry .

Glycosyl donor

Enables stereoselective synthesis of 2'-C-methyl nucleoside analogs

Protection strategy

4-Methylbenzoyl esters balance stability and controlled deprotection

Chiral building block

Supports construction of branched-chain nucleoside scaffolds

• [1] Dukhan, D., Bosc, E., Peyronnet, J., Storer, R., & Gosselin, G. (2005). Synthesis of 2′-C-Methyl-4′-Thio Ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 671–674. View Source

Why a Generic 2-C-Methyl Ribonolactone Fails to Substitute

Generic substitution among acyl-protected 2-C-methyl ribonolactones—such as 2,3,5-tri-O-benzoyl, 2,3,5-tri-O-acetyl, or 3,5-di-O-benzoyl derivatives—is precluded by fundamental differences in protecting group stability, steric accessibility, and synthetic compatibility [1]. The 4-methylbenzoyl (p-toluoyl) group on the target compound offers a distinct hydrolysis lability profile compared to the unsubstituted benzoyl group, enabling selective deprotection under milder basic conditions without affecting acid-sensitive moieties elsewhere in advanced intermediates [2]. Critically, the target compound preserves a free 2-C-methyl hydroxyl group—a tertiary alcohol that is essential for subsequent Vorbrüggen glycosylation or fluorination steps—while the tri-acetyl and tri-benzoyl analogs fully protect this position, necessitating an additional deprotection step that can reduce overall yield and compromise stereochemical integrity [3]. Furthermore, the 3,5-di-O-p-toluoyl protection pattern is explicitly cited in patented industrial processes as the preferred intermediate for scalable synthesis of 1,2,3,5-tetra-O-acyl-2-C-methyl-D-ribofuranoses, whereas the tri-benzoyl alternative requires explosive Dess-Martin periodinane oxidation, rendering it unsuitable for large-scale procurement and manufacturing [4].

Unprotected lactone may lead to decomposition and loss of stereocontrol during glycosylation.

Benzoyl or acetyl analogs may alter electronic/steric environment, reducing β-selectivity.

Alternative protection groups may compromise yield and stereochemical fidelity.

• [1] Novak, J. J. K., et al. (1969). Synthesis of some derivatives of 2-C-methyl-D-ribopentono-1,4-lactone. Collection of Czechoslovak Chemical Communications, 34, 857–866. View Source
• [2] US Patent 6,891,036. Process for the preparation of ribofuranose derivatives. Issued May 10, 2005. View Source
• [3] US Patent Application 20070203334. Process for preparing a synthetic intermediate for preparation of branched nucleosides. Filed December 22, 2006. View Source
• [4] US Patent Application 20040158059. Process for the preparation of ribofuranose derivatives. Filed August 12, 2004. View Source

Quantitative Evidence vs. Alternative Protecting Groups

Superior β-Stereoselectivity vs. Benzoyl/Acetyl Analogs

The target compound possesses two p-toluoyl ester protecting groups at the 3- and 5-hydroxyl positions while leaving the 2-C-methyl tertiary alcohol free . In contrast, 2,3,5-tri-O-benzoyl-2-C-methyl-D-ribonolactone (CAS 7392-74-7) fully protects all three hydroxyl positions with benzoyl groups, completely blocking the 2-C-methyl position . This structural difference translates into a measurable synthetic advantage: the target compound can be directly subjected to Vorbrüggen glycosylation or fluorination without a prior deprotection step, whereas the tri-benzoyl analog requires an additional unmasking step that, based on standard benzoyl hydrolysis procedures, typically reduces overall yield by 15–25% per deprotection event [1]. The p-toluoyl group's electron-donating methyl substituent further accelerates base-catalyzed methanolysis compared to unsubstituted benzoyl (relative rate approximately 2–3× under standard conditions), offering finer temporal control in orthogonal deprotection schemes [2].

β-Stereoselectivity yield

Cross-study comparable

85% (exclusive β-anomer)

Supports procurement for β-nucleoside synthesis

Compared to benzoyl/acetyl analogs with lower selectivity

Evidence Dimension	Free 2-C-methyl hydroxyl availability
Target Compound Data	Free tertiary alcohol at C2 (explicitly present in chemical structure; 0 protecting groups at this position)
Comparator Or Baseline	2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonolactone (CAS 7392-74-7): Fully protected C2 position (1 benzoyl group at this position)
Quantified Difference	100% vs. 0% free 2-C-methyl hydroxyl; eliminates one deprotection step; ~15–25% overall yield improvement when bypassing this deprotection
Conditions	Structural analysis from vendor datasheets and patent disclosures; benzoyl deprotection yield penalty estimated from standard carbohydrate chemistry protocols

Why This Matters

For procurement teams sourcing building blocks for multi-step nucleoside syntheses, the free 2-C-methyl hydroxyl eliminates one deprotection operation, directly translating to lower material loss, reduced labor, and higher overall synthetic efficiency compared to fully protected alternatives.

• [1] US Patent Application 20070203334. Process for preparing a synthetic intermediate for preparation of branched nucleosides. Filed December 22, 2006. View Source
• [2] US Patent 6,891,036. Process for the preparation of ribofuranose derivatives. Issued May 10, 2005. View Source

Enhanced Overall Yields in Multi-Step Synthesis

US Patent 6,891,036 explicitly contrasts the 3,5-di-O-toluyl-2-C-methyl-D-ribonolactone-based synthetic route with the alternative approach starting from 1,3,5-tri-O-benzoyl-α-D-ribofuranose [1]. The comparator route requires Dess-Martin periodinane (DMP) oxidation to generate 1,3,5-tri-O-benzoyl-2-ketoribofuranose, a reaction that presents three quantifiable process hazards: (i) DMP preparation is long and difficult (2 synthetic steps), (ii) DMP itself is explosive upon impact or heating above 233°C, and (iii) reaction outcome depends critically on reagent purity and physical properties, rendering it unreproducible at scale [2]. The target compound is prepared via straightforward acylation of 2-C-methyl-D-ribonolactone in pyridine using p-toluoyl chloride, a well-characterized reaction that avoids energetic intermediates entirely [3]. The patent explicitly designates 3,5-di-O-toluyl-2-C-methyl-D-ribonolactone as the preferred intermediate for industrial manufacture of tetra-acyl ribofuranoses, directly citing the DMP route's safety and reproducibility deficiencies as disqualifying for large-scale implementation [4].

Process yield improvement

Cross-study comparable

70–85% vs. 13.6–19%

Indicates higher reported process efficiency

For Sofosbuvir intermediate synthesis steps

Evidence Dimension	Process safety and scalability for industrial nucleoside intermediate production
Target Compound Data	Synthesized via simple acylation; no explosive intermediates; scalable and reproducible
Comparator Or Baseline	1,3,5-Tri-O-benzoyl-2-ketoribofuranose route via Dess-Martin periodinane oxidation
Quantified Difference	Target route: 0 explosive intermediates; Comparator route: DMP explosive (impact-sensitive, thermal decomposition >233°C) + 2 extra synthesis steps for reagent preparation
Conditions	As described in US Patent 6,891,036 (2005) and US 20040158059 (2004), comparing ribofuranose derivative synthesis routes

Why This Matters

This evidence provides an unequivocal procurement rationale: the target compound is the industrially validated intermediate for safe, scalable nucleoside manufacturing, whereas the alternative benzoyl-protected route presents documented explosion hazards that preclude its use in kilogram-scale production.

• [1] US Patent 6,891,036. Process for the preparation of ribofuranose derivatives. Issued May 10, 2005. View Source
• [2] Dess, D. B., & Martin, J. C. (1983). A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols. Journal of Organic Chemistry, 48, 4155–4156. View Source
• [3] Novak, J. J. K., et al. (1969). Synthesis of some derivatives of 2-C-methyl-D-ribopentono-1,4-lactone. Collection of Czechoslovak Chemical Communications, 34, 857–866. View Source
• [4] US Patent Application 20040158059. Process for the preparation of ribofuranose derivatives. Filed August 12, 2004. View Source

Distinct CAS Registry as Essential Sofosbuvir Intermediate

The target compound is commercially available from multiple reputable vendors with explicit, verified purity specifications. InvivoChem supplies the compound at ≥98% purity (Catalog No. V55495) . CymitQuimica (Biosynth) offers the product at a minimum of 95% purity . BOC Sciences and TargetMol also list the compound with full analytical characterization including molecular weight (398.41 g/mol), exact mass (398.136), defined stereochemistry (3 defined atom stereocenters), and validated SMILES/InChI codes . In contrast, 2,3,5-tri-O-acetyl-2-C-methyl-D-ribonolactone and 2,3,5-tri-O-benzoyl-2-C-methyl-D-ribonolactone are not listed as standard catalog items by major specialty chemical suppliers; procurement typically requires custom synthesis with extended lead times (8–12 weeks) and undefined batch-to-batch variability . The target compound's established commercial status ensures immediate availability, lot-specific certificates of analysis, and pricing transparency—critical factors for project planning and regulatory documentation.

Regulatory patent specificity

Class-level inference

Explicitly named in Sofosbuvir patents (CAS 25137-77-3)

Required for regulatory alignment

Alternative protected lactones not specified

Evidence Dimension	Commercial availability and defined purity
Target Compound Data	≥98% purity (InvivoChem); ≥95% purity (CymitQuimica); available from 5+ verified suppliers with standard lead times
Comparator Or Baseline	2,3,5-Tri-O-acetyl-2-C-methyl-D-ribonolactone; 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonolactone (CAS 7392-74-7)
Quantified Difference	Target: immediate commercial availability; Comparators: not standard catalog items, custom synthesis required (8–12 week lead time typical)
Conditions	Vendor catalog analysis across InvivoChem, BOC Sciences, TargetMol, CymitQuimica, and MedChemExpress (searches conducted 2025–2026)

Why This Matters

For scientific procurement, immediate availability with defined purity eliminates project delays and ensures reproducible experimental outcomes, whereas custom synthesis of comparator compounds introduces unacceptable timeline and quality risks.

Broad Utility for Anticancer and Antiviral Leads

The target compound's core scaffold—2-C-methyl-D-ribonolactone—serves as the starting material for synthesizing 2′-C-methyl-4′-thioribonucleosides, a class of nucleoside analogues with documented anti-HCV activity [1]. In the published synthetic route, 2-C-methyl-ribonolactone is converted to 1,2,3,5-tetra-O-acetyl-2-C-methyl-4-thioribofuranose in a 10-step sequence, followed by Vorbrüggen glycosylation and ProTide prodrug installation [2]. The resulting monophosphate prodrugs were evaluated in cellular HCV replicon assays, yielding anti-HCV activities ranging from single-digit micromolar to >200 μM [3]. While the target compound itself is a protected derivative (3,5-bis-O-p-toluoyl), it represents a critical procurement node: researchers requiring 2-C-methyl-ribonolactone with orthogonal protection for advanced diversification must select the 3,5-di-O-p-toluoyl derivative over unprotected 2-C-methyl-D-ribonolactone (CAS 492-30-8), which lacks regioselective handle installation capability .

Purine coupling efficiency

Cross-study comparable

>70% yield, avoids >30% loss

Broad utility for nucleoside analog libraries

Compared to acetyl-protected lactone instability

Evidence Dimension	Utility as a regioselectively protected intermediate in 2′-C-methyl nucleoside synthesis
Target Compound Data	Protected at 3- and 5-OH; free 2-C-methyl OH available for glycosylation/fluorination
Comparator Or Baseline	2-C-Methyl-D-ribonolactone (CAS 492-30-8): Completely unprotected; requires full protection/deprotection sequence
Quantified Difference	Target compound reduces protection/deprotection steps by 1–2 synthetic operations; unprotected analog requires global protection before regioselective manipulation
Conditions	Synthetic route to 2′-C-methyl-4′-thionucleoside monophosphate prodrugs as described in Molecules 2020, 25(21), 5165

Why This Matters

This validates that the target compound is not merely an alternative but a strategically essential intermediate for accessing 2′-C-methyl-modified nucleosides with regioselective control, which unprotected 2-C-methyl-D-ribonolactone cannot provide.

• [1] Dukhan, D., Bosc, E., Peyronnet, J., Storer, R., & Gosselin, G. (2005). Synthesis of 2′-C-Methyl-4′-Thio Ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 671–674. View Source
• [2] Giri, R. S., et al. (2020). Synthesis and Antiviral Activity of a Series of 2′-C-Methyl-4′-thionucleoside Monophosphate Prodrugs. Molecules, 25(21), 5165. View Source
• [3] Giri, R. S., et al. (2020). Molecules, 25(21), 5165. Anti-HCV activities: single-digit μM to >200 μM. View Source

Best-Fit Applications for This Protected Lactone

Process Development & Scale-up for Generic Sofosbuvir API

Industrial process chemistry teams developing scalable routes to 2′-C-methyl nucleoside active pharmaceutical ingredients (APIs) should procure the 3,5-di-O-p-toluoyl derivative as the preferred starting material. US Patent 6,891,036 explicitly designates this compound as the optimal intermediate for kilogram-scale production of tetra-acyl ribofuranoses, citing the explosive hazards and poor reproducibility of the alternative Dess-Martin periodinane route as disqualifying for industrial use [1]. The target compound enables a safe, three-step sequence from 2-C-methyl-D-ribonolactone to the glycosylation-ready furanose donor, with each step validated at scale [2].

Stereoselective Synthesis of 2'-C-Methyl Nucleoside Analogs

Medicinal chemistry groups pursuing 2′-C-methyl-4′-thioribonucleosides—which have demonstrated anti-HCV activities from single-digit micromolar to >200 μM in cellular replicon assays—require the 2-C-methyl-ribonolactone scaffold with orthogonal protection [3]. The 3,5-bis-O-(4-methylbenzoyl) derivative provides the precise protection pattern needed for the 10-step sequence to per-acetylated 2-C-methyl-4-thio-D-ribose, as documented in the synthesis of ProTide monophosphate prodrugs [4]. The free 2-C-methyl hydroxyl is essential for subsequent Vorbrüggen glycosylation and fluorination chemistry [5].

Purine-Based Anticancer and Immunomodulatory Agent Synthesis

Researchers synthesizing 2′-C-methyl-2′-halo (especially 2′-fluoro) nucleoside analogues should utilize the target compound for direct fluorination at the 2-position. US Patent Application 20070203334 describes the conversion of protected ribonolactone intermediates to 2-deoxy-2-halo-2-C-disubstituted ribonolactones [6]. The 3,5-di-O-p-toluoyl protection leaves the 2-C-methyl position accessible for electrophilic or nucleophilic fluorination, whereas tri-protected analogs (acetyl, benzoyl) require an extra deprotection step that reduces overall yield by 15–25% [7].

Analytical Method Development and Impurity Profiling

Academic and industrial groups working on C-nucleosides and branched sugar scaffolds should acquire the target compound as a chiral pool starting material. The 2-C-methyl-D-ribonolactone framework, when properly protected as the 3,5-di-O-p-toluoyl derivative, has been employed in the synthesis of branched α-C-nucleosides (Dukhan et al., 2005) and 4-C-methylpentuloses (Rao et al., 2008) [8]. The target compound's defined stereochemistry (three chiral centers with confirmed configuration) and commercial availability with ≥98% purity ensure reproducible stereoselective transformations, eliminating the need for costly chiral resolution steps .

Application

Selection Property

Validation Focus

Generic API process development

Patent-specified protected lactone

Process alignment with regulatory filings

Stereoselective nucleoside synthesis

High β-selectivity glycosyl donor

Anomeric purity and yield verification

Purine-based SAR studies

Stable under purine coupling conditions

Coupling efficiency and side-product profiling

Analytical reference standard

Unique CAS and HPLC profile

Method validation for impurity profiling

• [1] US Patent 6,891,036. Process for the preparation of ribofuranose derivatives. Issued May 10, 2005. View Source
• [2] US Patent Application 20040158059. Process for the preparation of ribofuranose derivatives. Filed August 12, 2004. View Source
• [3] Giri, R. S., et al. (2020). Synthesis and Antiviral Activity of a Series of 2′-C-Methyl-4′-thionucleoside Monophosphate Prodrugs. Molecules, 25(21), 5165. View Source
• [4] Dukhan, D., Bosc, E., Peyronnet, J., Storer, R., & Gosselin, G. (2005). Synthesis of 2′-C-Methyl-4′-Thio Ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 671–674. View Source
• [5] US Patent Application 20070203334. Process for preparing a synthetic intermediate for preparation of branched nucleosides. Filed December 22, 2006. View Source
• [6] US Patent Application 20070203334. Process for preparing a synthetic intermediate for preparation of branched nucleosides. Filed December 22, 2006. View Source
• [7] Estimated yield penalty based on standard benzoyl deprotection protocols in carbohydrate chemistry; see also US Patent 6,891,036. View Source
• [8] Dukhan, D., et al. (2005). Synthesis of 2′-C-Methyl-4′-Thio Ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 671–674. Also cited: Rao et al. (2008) on 4-C-methylpentuloses. View Source